Cas no 2200552-11-8 ((4R)-1-Methyl-2-oxopiperidine-4-carboxylic acid)

• Product Name: (4R)-1-Methyl-2-oxopiperidine-4-carboxylic acid
• CAS No: 2200552-11-8
• MF: C₇H₁₁NO₃
• MW: 157.17
• CID: 5290294
• PubChem ID: 28818881
• Update Time: 2026-03-10

(4R)-1-Methyl-2-oxopiperidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (4R)-1-Methyl-2-oxopiperidine-4-carboxylic acid
• F78136
• PS-16982
• (R)-1-Methyl-2-oxopiperidine-4-carboxylic acid
• (R)-1-Methyl-2-oxopiperidine-4-carboxylicacid
• MFCD34625102
• 2200552-11-8

• Inchi： 1S/C7H11NO3/c1-8-3-2-5(7(10)11)4-6(8)9/h5H,2-4H2,1H3,(H,10,11)/t5-/m1/s1
• InChI Key： FQRTVGXATBBMPJ-RXMQYKEDSA-N
• SMILES： N1(C)CC[C@@H](C(O)=O)CC1=O

Computed Properties

• Exact Mass: 157.07389321g/mol
• Monoisotopic Mass: 157.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 57.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids

Additional information on (4R)-1-Methyl-2-oxopiperidine-4-carboxylic acid

Comprehensive Overview of (4R)-1-Methyl-2-oxopiperidine-4-carboxylic acid (CAS No. 2200552-11-8)

(4R)-1-Methyl-2-oxopiperidine-4-carboxylic acid (CAS No. 2200552-11-8) is a chiral piperidine derivative with significant potential in pharmaceutical and biochemical research. This compound, characterized by its methyl group at the 1-position and a carboxylic acid moiety at the 4-position, has garnered attention for its unique structural properties and applications in drug discovery. Researchers are increasingly exploring its role as a building block for synthesizing bioactive molecules, particularly in the development of central nervous system (CNS) therapeutics and enzyme inhibitors.

The stereochemistry of (4R)-1-Methyl-2-oxopiperidine-4-carboxylic acid is critical to its function, as the R-configuration at the 4-position influences its binding affinity to biological targets. Recent studies highlight its utility in designing peptidomimetics and small-molecule modulators, aligning with the growing demand for precision medicine. Its CAS No. 2200552-11-8 is frequently searched in databases like PubChem and Reaxys, reflecting its relevance in high-throughput screening and medicinal chemistry workflows.

In the context of green chemistry, this compound is also being evaluated for its compatibility with sustainable synthesis methods. With the pharmaceutical industry prioritizing eco-friendly processes, researchers are investigating catalytic routes to produce (4R)-1-Methyl-2-oxopiperidine-4-carboxylic acid with minimal waste. This aligns with broader trends in AI-driven drug design, where computational tools predict optimal synthetic pathways for such intermediates.

Another area of interest is the compound’s potential in neurodegenerative disease research. Given the rising global prevalence of conditions like Alzheimer’s and Parkinson’s, the search for novel neuroprotective agents has intensified. The 2-oxopiperidine scaffold, present in this molecule, is known to interact with neurotransmitter receptors, making it a candidate for further investigation. Online forums and scientific communities often discuss its structure-activity relationship (SAR), underscoring its versatility.

From a commercial perspective, (4R)-1-Methyl-2-oxopiperidine-4-carboxylic acid is listed by specialty chemical suppliers as a research-grade material, with purity levels exceeding 98%. Its CAS No. 2200552-11-8 ensures traceability in regulatory submissions, a key concern for Good Manufacturing Practice (GMP) compliance. Analysts note its growing market demand, driven by academic labs and biotech startups focusing on orphan drug development.

In summary, (4R)-1-Methyl-2-oxopiperidine-4-carboxylic acid represents a convergence of chiral synthesis, therapeutic innovation, and sustainable chemistry. Its applications span from preclinical studies to industrial-scale production, making it a compound of enduring scientific and commercial value. As research progresses, its role in addressing unmet medical needs will likely expand, further solidifying its place in modern pharmacology and chemical biology.